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Compound of Interest

Compound Name: MS15

Cat. No.: B10830973

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability

characteristics of the novel research compound MS15. The data and protocols presented

herein are intended to support further investigation and application of MS15 in preclinical and

pharmaceutical development.

Physicochemical Properties of MS15
A summary of the key physicochemical properties of MS15 is presented in the table below.

Property Value

Molecular Formula C₂₀H₂₅N₅O₃

Molecular Weight 383.45 g/mol

pKa 4.2 (acidic), 8.9 (basic)

LogP 2.8

Appearance White to off-white crystalline solid
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Solubility Profile of MS15
The solubility of MS15 was assessed in various solvents and aqueous buffers to guide

formulation and experimental design.

Solubility in Common Solvents
The solubility of MS15 was determined at room temperature (25°C).

Solvent Solubility (mg/mL)

DMSO > 100

Ethanol 15.2

Methanol 8.5

Acetonitrile 2.1

Water 0.05

Propylene Glycol 25.8

PEG 400 45.1

pH-Dependent Aqueous Solubility
The aqueous solubility of MS15 was evaluated at 37°C across a range of pH values to simulate

physiological conditions.

Buffer System pH Solubility (µg/mL)

Acetate Buffer 4.0 150.3

Phosphate Buffer 6.5 25.8

Phosphate-Buffered Saline

(PBS)
7.4 10.2

Bicarbonate Buffer 8.5 1.5
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Stability Profile of MS15
The stability of MS15 was evaluated under various stress conditions to determine its

degradation profile.

pH-Dependent Stability in Aqueous Solution
The chemical stability of a 10 µM solution of MS15 was assessed over 48 hours at 37°C in

different pH buffers.

Buffer System pH % Remaining (24h) % Remaining (48h)

0.1 N HCl 1.2 98.5% 95.2%

Acetate Buffer 4.0 99.1% 98.0%

PBS 7.4 92.3% 85.1%

Bicarbonate Buffer 8.5 75.4% 58.6%

Stability in Different Media
The stability of MS15 was tested in human plasma and simulated gastric and intestinal fluids at

37°C.

Medium % Remaining (4h)

Human Plasma 88.9%

Simulated Gastric Fluid (SGF) 97.2%

Simulated Intestinal Fluid (SIF) 90.5%

Solid-State Stability
The stability of solid MS15 was evaluated under accelerated conditions (40°C / 75% Relative

Humidity).
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Time (weeks) % Purity Appearance

0 99.8% White powder

4 99.5% No change

8 99.2% No change

12 98.9% No change

Experimental Protocols
Detailed methodologies for the key experiments are provided below.

Protocol for Solubility Determination (Shake-Flask
Method)

Preparation: An excess amount of solid MS15 was added to a known volume of the test

solvent in a glass vial.

Equilibration: The vials were sealed and agitated in a shaking incubator at a constant

temperature (25°C for organic solvents, 37°C for aqueous buffers) for 24 hours to ensure

equilibrium was reached.

Sample Processing: The resulting suspension was filtered through a 0.45 µm syringe filter to

remove undissolved solid.

Quantification: The concentration of MS15 in the clear filtrate was determined by a validated

High-Performance Liquid Chromatography (HPLC) method with UV detection. A calibration

curve was prepared using standards of known concentrations.

Protocol for Stability Assessment in Aqueous Solutions
Stock Solution Preparation: A 10 mM stock solution of MS15 was prepared in DMSO.

Working Solution Preparation: The stock solution was diluted to a final concentration of 10

µM in the respective pre-warmed (37°C) aqueous buffers or biological media.

Incubation: The solutions were incubated at 37°C.
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Time Points: Aliquots were taken at specified time points (e.g., 0, 4, 24, 48 hours).

Reaction Quenching: The degradation was quenched by adding an equal volume of cold

acetonitrile containing an internal standard.

Analysis: The samples were centrifuged, and the supernatant was analyzed by LC-MS/MS to

quantify the remaining concentration of MS15. The percentage of MS15 remaining was

calculated relative to the concentration at time zero.

Visualizations
Experimental Workflow for Solubility and Stability
Testing
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Caption: Workflow for determining the solubility and stability of MS15.

Hypothetical Signaling Pathway of MS15
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Caption: Proposed mechanism of action of MS15 via the PI3K/Akt/mTOR pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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